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Compound of Interest

Compound Name: S-HP210

Cat. No.: B12417354

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
S-HP210 is a selective glucocorticoid receptor (GR) modulator (SGRM) that has garnered

interest in research for its potential anti-inflammatory properties. It operates by inhibiting NF-κB

mediated transcription, a key pathway in the inflammatory response, with a reported IC50 of

1.92 μM.[1] Proper preparation of stock solutions is a critical first step in ensuring the accuracy

and reproducibility of in vitro and in vivo experimental results. Dimethyl sulfoxide (DMSO) is a

common solvent for dissolving many organic compounds for biological assays. This document

provides detailed application notes and a protocol for the preparation of a stock solution of S-
HP210 using DMSO.

Data Presentation
A summary of the key quantitative data for S-HP210 and the solvent, DMSO, is provided below

for easy reference.

Table 1: Properties of S-HP210
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Property Value

Molecular Formula C₂₂H₁₉N₃O₂S

Molecular Weight 421.54 g/mol [2]

CAS Number 728039-52-9[2]

Appearance Solid

Mechanism of Action
Selective glucocorticoid receptor (GR)

modulator; inhibits NF-κB transcription.[1]

IC₅₀ 1.92 μM for NF-κB transcription inhibition[1]

Table 2: Solubility of S-HP210

Solvent Solubility Notes

DMSO 125 mg/mL (296.53 mM)[2]

Ultrasonic agitation may be

required. Use of newly

opened, anhydrous DMSO is

recommended as hygroscopic

DMSO can impact solubility.[2]

Table 3: Properties of Dimethyl Sulfoxide (DMSO)

Property Value

Molecular Formula (CH₃)₂SO

Molecular Weight 78.13 g/mol [3]

Density ~1.10 g/mL[3]

Boiling Point 189 °C[3]

Melting Point 18.5 °C[3]

Experimental Protocols
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This section details the necessary calculations and step-by-step procedure for preparing a 10

mM stock solution of S-HP210 in DMSO.

Calculations for a 10 mM Stock Solution
To prepare a stock solution of a desired concentration, the following formula can be used:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM S-HP210 stock solution:

Mass (mg) = 10 mM x 1 mL x 421.54 g/mol / 1000 = 4.2154 mg

Therefore, you would need to weigh out approximately 4.22 mg of S-HP210 powder.

The volume of DMSO required can be calculated as:

Volume of DMSO (mL) = Mass of S-HP210 (mg) / [Desired Concentration (mM) x Molecular

Weight ( g/mol )]

Materials and Equipment
S-HP210 powder

Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Ultrasonic water bath (recommended)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Step-by-Step Protocol for Preparing a 10 mM Stock
Solution
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Safety Precautions: Always wear appropriate PPE, including safety glasses, gloves, and a

lab coat, when handling chemical compounds and solvents.

Weighing S-HP210:

Tare a clean, dry microcentrifuge tube or vial on a calibrated analytical balance.

Carefully weigh out the calculated amount of S-HP210 powder (e.g., 4.22 mg for 1 mL of a

10 mM solution) and add it to the tared tube.

Adding DMSO:

Add the calculated volume of anhydrous DMSO (e.g., 1 mL) to the tube containing the S-
HP210 powder.

Dissolving S-HP210:

Securely cap the tube.

Vortex the solution for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, use an ultrasonic water bath for 10-15 minutes.

Gentle warming (e.g., in a 37°C water bath) can also aid dissolution, but ensure the

compound is heat-stable.

Visually inspect the solution to ensure there are no visible particles and that the solution is

clear.

Aliquoting and Storage:

To prevent repeated freeze-thaw cycles that can degrade the compound, it is

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50

µL) in sterile microcentrifuge tubes.

Clearly label each aliquot with the compound name (S-HP210), concentration (10 mM),

solvent (DMSO), and the date of preparation.
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Store the aliquots at -20°C or -80°C, protected from light. Stock solutions stored at -80°C

can be stable for up to 6 months, while at -20°C, they should be used within one month.[2]

Mandatory Visualizations
Signaling Pathway of S-HP210 Action
S-HP210 acts as a selective modulator of the glucocorticoid receptor (GR), which in turn

inhibits the pro-inflammatory NF-κB signaling pathway. The following diagram illustrates this

mechanism.
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Caption: S-HP210 modulates GR to inhibit NF-κB signaling.
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Experimental Workflow for Stock Solution Preparation
The following diagram outlines the workflow for preparing the S-HP210 stock solution.

S-HP210 Stock Solution Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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